3-Mercaptolactic Acid
3-Mercaptolactic Acid
3-Mercaptolactic acid, also known as 3-mercaptolactate, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the general formula CnH2nOn. 3-Mercaptolactic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, 3-mercaptolactic acid is primarily located in the cytoplasm. 3-Mercaptolactic acid can be converted into 3-mercaptopyruvic acid through the action of the enzyme L-lactate dehydrogenase. In humans, 3-mercaptolactic acid is involved in the cysteine metabolism pathway and the cystinosis, ocular nonnephropathic pathway. 3-Mercaptolactic acid is also involved in the metabolic disorder called the Beta-mercaptolactate-cysteine disulfiduria pathway.
Brand Name:
Vulcanchem
CAS No.:
2614-83-7
VCID:
VC0041185
InChI:
InChI=1S/C3H6O3S/c4-2(1-7)3(5)6/h2,4,7H,1H2,(H,5,6)
SMILES:
C(C(C(=O)O)O)S
Molecular Formula:
C3H6O3S
Molecular Weight:
122.15 g/mol
3-Mercaptolactic Acid
CAS No.: 2614-83-7
Reference Standards
VCID: VC0041185
Molecular Formula: C3H6O3S
Molecular Weight: 122.15 g/mol
| CAS No. | 2614-83-7 |
|---|---|
| Product Name | 3-Mercaptolactic Acid |
| Molecular Formula | C3H6O3S |
| Molecular Weight | 122.15 g/mol |
| IUPAC Name | 2-hydroxy-3-sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C3H6O3S/c4-2(1-7)3(5)6/h2,4,7H,1H2,(H,5,6) |
| Standard InChIKey | OLQOVQTWRIJPRE-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)O)O)S |
| Canonical SMILES | C(C(C(=O)O)O)S |
| Physical Description | Solid |
| Description | 3-Mercaptolactic acid, also known as 3-mercaptolactate, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the general formula CnH2nOn. 3-Mercaptolactic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, 3-mercaptolactic acid is primarily located in the cytoplasm. 3-Mercaptolactic acid can be converted into 3-mercaptopyruvic acid through the action of the enzyme L-lactate dehydrogenase. In humans, 3-mercaptolactic acid is involved in the cysteine metabolism pathway and the cystinosis, ocular nonnephropathic pathway. 3-Mercaptolactic acid is also involved in the metabolic disorder called the Beta-mercaptolactate-cysteine disulfiduria pathway. |
| Synonyms | 2-Hydroxy-3-mercaptopropanoic Acid; 3-MercaptoLactic Acid; 2-Hydroxy-3-mercaptopropanoic Acid; Hydroxycysteine; β-Mercaptolactic Acid; |
| PubChem Compound | 160645 |
| Last Modified | Nov 11 2021 |
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